3-(2-Nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane

• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol
• IUPAC Name: 3-(2-nitrophenyl)sulfonyl-3,9-diazabicyclo[4.2.1]nonane
• InChI: InChI=1S/C13H17N3O4S/c17-16(18)12-3-1-2-4-13(12)21(19,20)15-8-7-10-5-6-11(9-15)14-10/h1-4,10-11,14H,5-9H2
• InChI Key: BNXIGMSSJDNWTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CCC1N2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Description

3-(2-Nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane ( 1832107-89-7) is a synthetically valuable chemical building block with a molecular formula of C13H17N3O4S and a molecular weight of 311.36 g/mol . This compound features a diazabicyclo[4.2.1]nonane scaffold, a structural motif of significant interest in medicinal chemistry and drug discovery. The core bicyclic framework is related to other diazabicyclic systems, such as the widely studied bicyclo[3.3.1]nonane, which is recognized as a privileged structure in natural products and pharmaceuticals, often serving as a key scaffold for developing anticancer agents . The 2-nitrobenzenesulfonyl (nosyl) protecting group attached to one of the nitrogen atoms makes this reagent particularly useful in sophisticated organic synthesis, especially in the construction of nitrogen-containing heterocycles and for the temporary protection of secondary amines during multi-step reactions. Researchers employ this compound in the development of novel molecular entities, leveraging its potential as a precursor for more complex, biologically active molecules. Its structural complexity and functional groups make it a versatile intermediate for exploring new chemical space in pharmaceutical research. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Key Methods:

• Aldol Condensation : Base-promoted aldol cyclization of diketones or ketoesters (e.g., Scheme 2 in) enables bicyclic scaffold formation. For example, dimethyl-1,3-acetonedicarboxylate reacts with enals under basic conditions to yield bicyclo[3.3.1]nonenols. Adapting this to a [4.2.1] system would require tailored diketone precursors.
• Organocatalyzed Annulation : Proline-derived catalysts (e.g., 112 , 113 in) promote stereoselective aldol condensations, achieving high enantiomeric excess (up to 90% ee). This method is viable for constructing chiral bicyclic intermediates.
• Palladium-Catalyzed Cyclization : Titanium-chelated enolates undergo Pd-mediated allylic alkylation to form complex bicyclic structures (e.g., Scheme 7 in). This approach could facilitate regioselective ring closure.

Method	Substrate	Conditions	Yield (%)	Reference
Aldol Condensation	Diketones/enals	KOH/EtOH, reflux	60–75
Organocatalyzed	Ketoesters	Proline analog, RT	70–82
Pd-Catalyzed	Enolates + allylic carbonates	Pd(PPh₃)₄, THF, -45°C	65–78

Diazabicyclo[4.2.1]nonane Formation

Introducing nitrogen atoms into the bicyclic core requires selective amination or cycloaddition.

Approaches:

• Mitsunobu Reaction : Alcohol intermediates (e.g., from DIBAL-H reduction of lactones) can undergo Mitsunobu amination with phthalimide to install nitrogen.
• Reductive Amination : Ketones in the bicyclic core (e.g., 105 , 106 in) react with ammonia or amines under H₂/Pd-C to form secondary amines.
• Cycloaddition : Azomethine ylide [3+2] cycloaddition (e.g., Scheme 5 in) constructs bridged diazabicycles. For example, azomethine ylide 36 reacts with dipolarophiles to yield 37 in 82% yield.

Challenges :

• Steric hindrance at bridgehead positions complicates nitrogen incorporation.
• Conformational preferences (e.g., CC vs. BC conformers in bicyclo[3.3.1]nonanes) may affect reactivity.

Sulfonylation with 2-Nitrobenzenesulfonyl Chloride

The final step involves regioselective sulfonylation of the diazabicyclo amine.

Protocol:

• Amine Protection : Temporarily protect one amine with Boc or Fmoc groups to ensure mono-sulfonylation.
• Sulfonylation : React the free amine with 2-nitrobenzenesulfonyl chloride (1.2 equiv) in dichloromethane, using Et₃N (2.0 equiv) as a base (0°C → RT, 12 h).
• Deprotection : Remove the protecting group (e.g., TFA for Boc) to yield the target compound.

Step	Reagents	Conditions	Yield (%)	Reference
Protection	Boc₂O, DMAP	CH₂Cl₂, RT	85–90
Sulfonylation	2-Nitrobenzenesulfonyl Cl	Et₃N, CH₂Cl₂, 0°C→RT	70–78
Deprotection	TFA/H₂O	0°C, 1 h	95–98

Optimization and Challenges

• Regioselectivity : Steric effects in the bicyclo[4.2.1] system may favor sulfonylation at the less hindered amine (C3 over C9). Computational modeling (e.g., DFT) can predict reactive sites.
• Stereochemical Control : Chiral auxiliaries (e.g., B11 in) or asymmetric catalysis may enhance enantioselectivity during bicyclic core formation.
• Scalability : Pd-catalyzed methods () offer scalability but require rigorous purification to remove metal residues.

Proposed Synthetic Route

• Synthesize bicyclo[4.2.1]nonan-9-one via aldol condensation (Method A in Table 1).
• Convert ketone to amine via reductive amination (NH₃, NaBH₃CN).
• Protect one amine with Boc, sulfonylate the other, then deprotect.

Overall Yield : ~45–50% (3 steps).

Chemical Reactions Analysis

Types of Reactions

3-(2-Nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The sulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Reduction: The nitro group can be reduced to an amine using reagents like tin(II) chloride in hydrochloric acid.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon.

Substitution: Nucleophiles such as amines or thiols.

Reduction: Tin(II) chloride, hydrochloric acid.

Major Products Formed

Oxidation: Amino derivatives.

Substitution: Various substituted diazabicyclo[4.2.1]nonane derivatives.

Reduction: Amino-diazabicyclo[4.2.1]nonane derivatives.

Scientific Research Applications

3-(2-Nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of advanced materials, including polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 3-(2-Nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological macromolecules, leading to various biological effects. The sulfonyl group can also participate in covalent bonding with nucleophilic sites on proteins and enzymes, modulating their activity .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The pharmacological and physicochemical properties of 3-(2-nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane are best understood through comparison with analogous diazabicyclo compounds. Key examples include:

3,8-Diazabicyclo[3.2.1]octane Derivatives

• Structure: Smaller bicyclic system (7-membered ring vs. 9-membered in 3,9-diazabicyclo[4.2.1]nonane).
• Activity : Used in HIV-1 entry inhibitors (e.g., maraviroc analogs). Replacing the tropane moiety with 3,8-diazabicyclo[3.2.1]octane improved antiviral activity but reduced binding affinity compared to the parent compound .
• Example : 3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-3,8-diazabicyclo[3.2.1]octane showed moderate HIV-1 inhibition (IC₅₀ = 0.8 μM) .

3,9-Diazabicyclo[3.3.1]nonane (DBN) Derivatives

• Structure : Larger 9-membered bicyclic system with a different bridge configuration.
• Activity : Demonstrated potent μ-opioid receptor affinity. Modifications like sulfur substitution at C-7 (S-DBN) enhanced lipophilicity and μ-receptor selectivity .
• Example: 3-Propionyl-9-methyl-DBN exhibited subnanomolar μ-opioid binding (Ki = 0.12 nM) .

3,9-Diazabicyclo[4.2.1]nonane Derivatives with Varied Substituents

• N-3 Modifications: Pyridine/Chloropyridine: Enhanced α4β2 nAChR affinity. For example, 3-(6-chloro-3-pyridinyl)-3,9-diazabicyclo[4.2.1]nonane showed Ki = 4.1 nM for α4β2* nAChRs . Orexin Receptor Antagonists: Unsubstituted or methylated derivatives (e.g., 9-methyl-3,9-diazabicyclo[4.2.1]nonane) displayed dual orexin receptor antagonism (OX1R/OX2R Ki < 10 nM) and sleep-promoting effects in rats .
• C-9 Modifications: Radiolabeled Analogs: [¹¹C]-Methyl-3,9-diazabicyclo[4.2.1]nonane derivatives were developed for PET imaging of serotonin reuptake inhibitors .

Structural and Pharmacological Comparison Table

Compound Class	Core Structure	Key Substituents	Target Receptor(s)	Affinity/Activity (Ki/IC₅₀)	Reference
3,8-Diazabicyclo[3.2.1]octane	7-membered bicyclic	Triazole, isopropyl	HIV-1 gp120	IC₅₀ = 0.8 μM
3,9-Diazabicyclo[3.3.1]nonane	9-membered bicyclic	Propionyl, methyl	μ-Opioid	Ki = 0.12 nM
3,9-Diazabicyclo[4.2.1]nonane	9-membered bicyclic	2-Nitrobenzenesulfonyl, pyridine	α4β2 nAChR, OX1R/OX2R	Ki = 4.1 nM (nAChR)
3,7-Diazabicyclo[3.3.1]nonan-9-one	8-membered bicyclic (LA-1/2)	Cyclopropan-methyl, ethoxy	Local anesthetic	ED₅₀ = 0.5 mg/kg (LA-1)

Key Findings and Implications

Ring Size and Bridge Configuration: Smaller bicyclic systems (e.g., 3,8-diazabicyclo[3.2.1]octane) favor antiviral activity, while larger systems (3,9-diazabicyclo[4.2.1]nonane) are optimal for CNS targets like nAChRs and orexin receptors .

Substituent Effects :

• Electron-withdrawing groups (e.g., nitrobenzenesulfonyl) enhance receptor selectivity .
• Lipophilic substituents (e.g., propionyl) improve μ-opioid receptor binding .

Stereochemistry : Asymmetric synthesis (e.g., CIDT methods) is critical for achieving enantiopure derivatives with high biological activity .

Q & A

What are efficient synthetic routes for 3-(2-nitrobenzenesulfonyl)-3,9-diazabicyclo[4.2.1]nonane?

Level: Basic
Methodological Answer:
The synthesis typically involves functionalizing the diazabicyclo[4.2.1]nonane core with a nitrobenzenesulfonyl group. Key steps include:

• Core Synthesis: Asymmetric synthesis of the bicyclic scaffold via crystallization-induced diastereomer transformation (CIDT) using chiral auxiliaries like (S)-phenylethylamine, followed by stereospecific Beckmann rearrangement and reduction .
• Sulfonylation: Reacting the free amine on the bicyclic core with 2-nitrobenzenesulfonyl chloride under basic conditions (e.g., triethylamine in dichloromethane), analogous to methods used for similar sulfonamide derivatives .
• Purification: Column chromatography or recrystallization to isolate the product, with characterization via $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS) .

How can the stereochemistry of the diazabicyclo[4.2.1]nonane core be rigorously characterized?

Level: Basic
Methodological Answer:

• X-ray Crystallography: Resolve absolute configuration using single-crystal diffraction, as demonstrated for related diazabicyclo derivatives .
• Chiral HPLC: Separate enantiomers using chiral stationary phases (e.g., Chiralpak AD-H column) and confirm purity (>99% ee) .
• NMR Analysis: Utilize $^1$H-$^1$H NOESY to confirm spatial proximity of protons in the bicyclic system, particularly for substituents on the nitrogen atoms .

How does the 2-nitrobenzenesulfonyl group influence receptor selectivity in biological studies?

Level: Advanced
Methodological Answer:

• Pharmacophore Modeling: The nitro group enhances electron-withdrawing effects, stabilizing interactions with hydrophobic pockets in receptors like μ-opioid or nicotinic acetylcholine receptors (nAChRs). Docking studies suggest the sulfonyl group forms hydrogen bonds with key residues (e.g., Tyr148 in μ-receptors) .
• Comparative SAR: Replace the nitro group with other substituents (e.g., methyl, halogens) to assess changes in binding affinity. For example, nitro derivatives show 10-fold higher selectivity for nAChRs over serotonin receptors compared to methyl analogs .

What computational strategies are used to predict binding modes of this compound with neuronal receptors?

Level: Advanced
Methodological Answer:

• Molecular Dynamics (MD): Simulate ligand-receptor interactions over 100 ns trajectories to assess stability of the nitrobenzenesulfonyl group in the binding pocket .
• Free Energy Perturbation (FEP): Calculate binding free energy differences between enantiomers or substituent variants to guide optimization .
• Docking Validation: Cross-validate results with cryo-EM or X-ray structures of receptor-ligand complexes (e.g., PDB ID: 6CM4 for nAChRs) .

How can contradictions between in vitro and in vivo activity data be resolved for this compound?

Level: Advanced
Methodological Answer:

• Metabolic Stability Assays: Use liver microsomes (human/rat) to identify rapid degradation pathways. For example, nitro reduction or sulfonamide cleavage may reduce in vivo efficacy .
• PK/PD Modeling: Correlate plasma exposure (AUC) with target engagement using radiolabeled analogs (e.g., $^{11}$C-methyl derivatives for PET imaging) .
• Off-Target Screening: Employ broad-panel GPCR/kinase assays to identify confounding interactions (e.g., serotonin reuptake inhibition observed in structurally related compounds) .

What strategies are employed to optimize metabolic stability without compromising target affinity?

Level: Advanced
Methodological Answer:

• Isosteric Replacement: Substitute the nitro group with a trifluoromethylsulfonyl moiety to reduce susceptibility to enzymatic reduction while maintaining lipophilicity .
• Prodrug Design: Mask the sulfonamide as a tert-butyl carbamate, which is cleaved in vivo by esterases .
• Deuterium Labeling: Introduce deuterium at metabolically vulnerable positions (e.g., benzylic hydrogens) to slow oxidative metabolism, as validated in cytochrome P450 assays .